Cas no 1396777-69-7 (6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one)

• Product Name: 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one
• CAS No: 1396777-69-7
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• MDL: MFCD34595121
• CID: 5616623
• PubChem ID: 70654604
• Update Time: 2025-05-19

6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one Chemical and Physical Properties

Names and Identifiers

• EN300-31859394
• CS-0528622
• 6'-bromospiro[cyclopropane-1,1'-inden]-3'(2'H)-one
• 1396777-69-7
• 6'-bromo-2',3'-dihydrospiro[cyclopropane-1,1'-inden]-3'-one
• JIKJKYXSXQPCNQ-UHFFFAOYSA-N
• SCHEMBL12077300
• 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one

• MDL： MFCD34595121
• Inchi： 1S/C11H9BrO/c12-7-1-2-8-9(5-7)11(3-4-11)6-10(8)13/h1-2,5H,3-4,6H2
• InChI Key： JIKJKYXSXQPCNQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CC3(C=2C=1)CC3)=O

Computed Properties

• Exact Mass: 235.98368g/mol
• Monoisotopic Mass: 235.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one

Introduction to 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one (CAS No. 1396777-69-7)

6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one, identified by its CAS number 1396777-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its brominated indene derivative, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The compound's intricate framework, combining a cyclopropane ring with an indene core, offers a versatile scaffold for further functionalization, enabling the development of novel therapeutic agents.

The spirocyclic nature of this molecule contributes to its distinct reactivity and stability, which are critical factors in drug design. Spiro compounds are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. In the case of 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one, the bromine substituent at the 6' position provides a reactive site for further chemical modifications, such as cross-coupling reactions or nucleophilic substitutions. These transformations are essential for constructing more complex pharmacophores that can interact with specific biological pathways.

Recent advancements in synthetic methodologies have highlighted the utility of 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one as a key building block in the synthesis of heterocyclic derivatives. Heterocycles are widely prevalent in natural products and pharmaceuticals due to their ability to mimic biological functionalities and exhibit favorable pharmacokinetic properties. The indene moiety in this compound, for instance, is a common structural motif found in various bioactive molecules, including antifungal and anti-inflammatory agents. By leveraging the reactivity of the cyclopropane ring and the indene core, researchers can explore new chemical space for drug discovery.

The chemical versatility of 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one has been demonstrated in several recent studies. For example, researchers have utilized this compound as a precursor in the synthesis of novel spiroindane derivatives with potential anticancer properties. The spirocyclic framework imparts rigidity to the molecular structure, which can improve interactions with protein targets involved in cell proliferation and apoptosis. Additionally, the bromine atom serves as a handle for introducing further functional groups via palladium-catalyzed cross-coupling reactions, allowing for the construction of complex molecular architectures.

In another study, 6'-bromo-2',3'-dihydrospirocyclopropane-1,1'-inden-3'-one was employed in the development of ligands for metal ion coordination. Metal-based drugs have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to chelate metal ions while maintaining its spirocyclic core opens up possibilities for designing metallo-drugs with enhanced stability and bioavailability. The bromine substituent also facilitates further derivatization, enabling the fine-tuning of coordination properties to match specific therapeutic needs.

The pharmaceutical potential of 6 '-bromo-2',3 '-dihydrospirocyclopropane - 1 , 1 '-inden - 3 '-one extends beyond its role as a synthetic intermediate. Its unique structural features have led to investigations into its biological activity across multiple therapeutic areas. For instance, preliminary studies suggest that derivatives of this compound may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. The spirocyclic scaffold is particularly well-suited for modulating enzyme activity, making it a promising candidate for developing inhibitors targeting key disease-related enzymes.

Furthermore, the indene core of 6 '-bromo - 2 ', 3 '-dihydro - spiro - cyclopropane - 1 , 1 '-inden - 3 '-one has been explored for its potential role in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to targeted cell destruction. The indene moiety can be functionalized to enhance light absorption properties or improve cellular uptake, thereby increasing the efficacy of PDT treatments. This application highlights the compound's versatility in addressing diverse medical challenges.

The synthetic accessibility of 6 '-bromo - 2 ', 3 '-dihydro - spiro - cyclopropane - 1 , 1 '-inden - 3 '-one has also been a focus of recent research efforts. Efficient synthetic routes are crucial for scaling up production and facilitating further structural modifications. Researchers have developed multi-step syntheses that incorporate key functional groups while maintaining high yields and purity standards. These advancements underscore the compound's importance as a reliable building block for pharmaceutical development.

In conclusion,6 '-bromo - 2 ', 3 '-dihydro - spiro - cyclopropane - 1 , 1 '-inden - 3 '-one (CAS No. 1396777-69-7) represents a significant advancement in medicinal chemistry due to its unique structural features and synthetic utility. Its spirocyclic framework combined with functionalizable moieties like bromine atoms provides a versatile platform for designing novel therapeutic agents. Recent studies highlight its potential applications in anticancer therapy, metal ion coordination, antimicrobial treatments, and photodynamic therapy, demonstrating its broad pharmaceutical relevance. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly important role in drug discovery and development.